Cas no 261776-61-8 (6-Prenylsakuranetin)
6-Prenylsakuranetin structure
Product Name:6-Prenylsakuranetin
CAS No:261776-61-8
MF:C21H22O5
MW:354.396386623383
CID:3026277
PubChem ID:15485967
Update Time:2024-03-01
6-Prenylsakuranetin Chemical and Physical Properties
Names and Identifiers
-
- 6-Prenylsakuranetin
- 4',5-dihydroxy-7-methoxy-6-(3-methyl-[2-butenyl])-(2s)-flavanone
- 261776-61-8
- BDBM50542903
- CHEMBL4637393
- 7-O-Methyl-6-Prenylnaringenin
-
- Inchi： 1S/C21H22O5/c1-12(2)4-9-15-18(25-3)11-19-20(21(15)24)16(23)10-17(26-19)13-5-7-14(22)8-6-13/h4-8,11,17,22,24H,9-10H2,1-3H3/t17-/m0/s1
- InChI Key： PMQBKFKEJGCJIK-KRWDZBQOSA-N
- SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(C[C@H]1C1C=CC(=CC=1)O)=O)O)OC
Computed Properties
- Exact Mass: 354.14672380 g/mol
- Monoisotopic Mass: 354.14672380 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 76
- Molecular Weight: 354.4
Experimental Properties
- Color/Form: Powder
6-Prenylsakuranetin Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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